Ethyl 4-[(2-hydroxy-3-methoxybenzyl)amino]benzoate

• IUPAC Name: ethyl 4-[(2-hydroxy-3-methoxyphenyl)methylamino]benzoate
• InChI: InChI=1S/C17H19NO4/c1-3-22-17(20)12-7-9-14(10-8-12)18-11-13-5-4-6-15(21-2)16(13)19/h4-10,18-19H,3,11H2,1-2H3
• InChI Key: AKLDMPJWTKQAKF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NCC2=C(C(=CC=C2)OC)O
• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol

Description

Ethyl 4-[(2-hydroxy-3-methoxybenzyl)amino]benzoate is a chemical compound with the linear formula C17H19NO4. It is a derivative of benzoic acid, specifically an ethyl ester.

Synthesis Analysis

The synthesis of this compound involves a reduction process. The precursor compound, (E)-4-(2-hydroxy-3-methoxybenzylideneamino)benzoic acid, is reduced using sodium borohydride. This Schiff base is formed by the condensation of 4-aminobenzoic acid with o-vanilline.

Molecular Structure Analysis

The molecule is non-planar, with a Caryl—CH2—NH—Caryl torsion angle of 66.3 (3). The title compound has two substituted aromatic rings.

Physical And Chemical Properties Analysis

This compound is a solid. It is insoluble in water but soluble in alcohol and ether.

Scientific Research Applications

Synthesis and Antibacterial Properties

Ethyl 4-[(2-hydroxy-3-methoxybenzyl)amino]benzoate has been studied for its potential in synthesizing novel compounds with antibacterial properties. Shakir, Saoud, and Hussain (2020) demonstrated that the compound could be used to synthesize a series of hydrazones with significant antibacterial abilities against both gram-negative and gram-positive bacteria, indicating its potential in the development of new antibacterial agents Shakir, R. M., Saoud, S. A., & Hussain, D. F. (2020). Journal of Drug Delivery.

Optical and Nonlinear Properties

In the field of optics, Abdullmajed et al. (2021) investigated Schiff base compounds derived from ethyl-4-amino benzoate, including variants related to this compound. These compounds exhibited notable optical limiting properties and nonlinear refractive indices, suggesting applications in optical technologies Abdullmajed, H. A., Sultan, H., Al-Asadi, R. H., Hassan, Q. M., Ali, A. A., & Emshary, C. A. (2021). Physica Scripta.

Anticancer Potential

The potential of related compounds in cancer treatment has also been explored. Bekircan et al. (2008) synthesized derivatives of this compound and tested them for anticancer activity against various cancer types, showing promising results Bekircan, O., Kucuk, M., Kahveci, B., & Bektaş, H. (2008). Zeitschrift für Naturforschung B.

Pharmaceutical Applications

MacLaren (1972) highlighted the utility of this compound in synthesizing esters of amino acids, relevant to pharmaceutical applications MacLaren, J. (1972). Australian Journal of Chemistry.

Physico-Chemical Properties

Stankovicová et al. (2014) studied derivatives of this compound, focusing on their physico-chemical properties like lipophilicity and surface activity. These studies are crucial for understanding the drug's behavior in biological systems Stankovicová, M., Bezáková, Ž., Mokrý, P., Salát, P., Kocik, M., & Csöllei, J. (2014). Acta Facultatis Pharmaceuticae Universitatis Comenianae.

Anti-juvenile Hormone Activity

Yoshida et al. (2009) explored the use of Ethyl 4-[(2-hydroxy-3-methoxybenzyl)hexyloxy]benzoates in inducing precocious metamorphosis in larvae, indicating a potential application in pest control or biological studies Yoshida, S., Furuta, K., Ashibe, K., Fujita, N., Nishikawa, S., Yamada, N., & Kuwano, E. (2009). Journal of The Faculty of Agriculture Kyushu University.